Cas no 92736-10-2 ( )

  structure
  structure
Product Name: 
CAS No:92736-10-2
MF:C18H24N6O6
MW:420.419763565063
CID:998887
PubChem ID:334266
Update Time:2025-04-20

  Chemical and Physical Properties

Names and Identifiers

    • ethyl 2-[4-[(5-ethoxycarbonyl-6-oxo-1H-pyrimidin-2-yl)amino]butylamino]-6-oxo-1H-pyrimidine-5-carboxylate
    • Diethyl 2,2'-(butane-1,4-diylbis(azanediyl))bis(6-oxo-1,6-dihydropyrimidine-5-carboxylate)
    • DTXSID20319040
    • NSC-338690
    • NSC338690
    • 92736-10-2
    • Diethyl 2,2'-(butane-1,4-diyldiazanediyl)bis(6-oxo-1,6-dihydropyrimidine-5-carboxylate)
    •  
    • Inchi: 1S/C18H24N6O6/c1-3-29-15(27)11-9-21-17(23-13(11)25)19-7-5-6-8-20-18-22-10-12(14(26)24-18)16(28)30-4-2/h9-10H,3-8H2,1-2H3,(H2,19,21,23,25)(H2,20,22,24,26)
    • InChI Key: PLTMQSHVTUMHDS-UHFFFAOYSA-N
    • SMILES: O(CC)C(C1=CN=C(NC1=O)NCCCCNC1=NC=C(C(=O)OCC)C(N1)=O)=O

Computed Properties

  • Exact Mass: 420.176
  • Monoisotopic Mass: 420.176
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 13
  • Complexity: 761
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.4
  • Topological Polar Surface Area: 160Ų

Experimental Properties

  • Density: 1.43
  • Boiling Point: 585.2°C at 760 mmHg
  • Flash Point: 307.7°C
  • Refractive Index: 1.63
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